Cas no 1285681-46-0 (N'-[(1E)-(5-bromo-2-hydroxyphenyl)methylidene]-3-(3-nitrophenyl)-1H-pyrazole-5-carbohydrazide)

• Product Name: N'-[(1E)-(5-bromo-2-hydroxyphenyl)methylidene]-3-(3-nitrophenyl)-1H-pyrazole-5-carbohydrazide
• CAS No: 1285681-46-0
• MF: C₁₇H₁₆BrN₅O₄
• MW: 434.244042396545
• CID: 5776676
• PubChem ID: 137263370
• Update Time: 2025-05-20

N'-[(1E)-(5-bromo-2-hydroxyphenyl)methylidene]-3-(3-nitrophenyl)-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1285681-46-0
• N'-[(1E)-(5-bromo-2-hydroxyphenyl)methylidene]-3-(3-nitrophenyl)-1H-pyrazole-5-carbohydrazide
• (E)-N-(5-bromo-2-hydroxybenzylidene)-3-(3-nitrophenyl)-1H-pyrazole-5-carbohydrazide
• N'-[(E)-(5-bromo-2-hydroxyphenyl)methylidene]-3-(3-nitrophenyl)-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-(3-nitrophenyl)-, (2E)-2-[(5-bromo-2-hydroxyphenyl)methylene]hydrazide

• Inchi： 1S/C17H16BrN5O4/c18-12-4-5-16(24)11(6-12)9-19-22-17(25)15-8-14(20-21-15)10-2-1-3-13(7-10)23(26)27/h1-7,9,14-15,20-21,24H,8H2,(H,22,25)/b19-9+
• InChI Key： QUDPAWSJLSMNSJ-DJKKODMXSA-N
• SMILES： BrC1C=CC(=C(C=1)/C=N/NC(C1CC(C2C=CC=C(C=2)[N+](=O)[O-])NN1)=O)O

Computed Properties

• Exact Mass: 433.03857g/mol
• Monoisotopic Mass: 433.03857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 132Ų

Additional information on N'-[(1E)-(5-bromo-2-hydroxyphenyl)methylidene]-3-(3-nitrophenyl)-1H-pyrazole-5-carbohydrazide

N'-[(1E)-(5-Bromo-2-Hydroxyphenyl)Methylidene]-3-(3-Nitrophenyl)-1H-Pyrazole-5-Carbohydrazide: A Comprehensive Overview

The compound with CAS No. 1285681-46-0, named N'-[(1E)-(5-bromo-2-hydroxyphenyl)methylidene]-3-(3-nitrophenyl)-1H-pyrazole-5-carbohydrazide, is a complex organic molecule with significant potential in various fields of chemistry and material science. This compound is characterized by its intricate structure, which includes a pyrazole ring, a carbohydrazide group, and substituents such as bromine and nitro groups. These functional groups contribute to its unique chemical properties and reactivity.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitution, condensation, and oxidation steps. The presence of the 5-bromo-2-hydroxyphenyl group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. Similarly, the 3-nitrophenyl group enhances the molecule's ability to participate in various chemical reactions due to its strong electron-withdrawing nature. The pyrazole ring, a five-membered aromatic heterocycle, is known for its stability and ability to act as a scaffold for various functional groups.

Recent studies have highlighted the potential applications of this compound in drug discovery and material science. For instance, its ability to form stable complexes with metal ions makes it a promising candidate for coordination chemistry studies. Additionally, the presence of hydroxyl and nitro groups suggests potential applications in catalysis and sensor technology. Researchers have also explored its role in organic synthesis as an intermediate for constructing more complex molecules.

In terms of biological activity, this compound has shown promise in preliminary assays targeting specific enzymes and receptors. The bromine substituent is known to enhance bioavailability and pharmacokinetic properties, making it a valuable component in drug design. Furthermore, the nitro group can act as a bioisostere in medicinal chemistry, offering opportunities for designing molecules with improved therapeutic profiles.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on its stability under various environmental conditions, including UV light and microbial activity. These studies are essential for ensuring that the compound can be safely used in industrial applications without posing risks to ecosystems.

In conclusion, N'-[(1E)-(5-bromo-2-hydroxyphenyl)methylidene]-3-(3-nitrophenyl)-1H-pyrazole-5-carbohydrazide (CAS No. 1285681-46-0) is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure and functional groups make it a valuable tool for researchers in developing new materials and drugs. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing scientific knowledge and technological innovations.